Cas no 1261796-86-4 (Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261796-86-4
• MF: C₁₆H₁₂F₃NO₅
• MW: 355.26539516449
• CID: 4790632
• Update Time: 2025-10-28

Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C16H12F3NO5/c1-2-24-15(21)13-9-11(5-8-14(13)20(22)23)10-3-6-12(7-4-10)25-16(17,18)19/h3-9H,2H2,1H3
• InChI Key： MKFRXRJATOFVDS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC=C(C(C(=O)OCC)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 4.8
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

Research Brief on Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261796-86-4)

Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261796-86-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its biphenyl core structure with nitro and trifluoromethoxy substituents, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

Recent research has focused on the synthesis and optimization of Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate to enhance its bioavailability and pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing its potential as a lead candidate for anti-inflammatory drug development.

Another significant advancement involves the use of Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate as a building block in the synthesis of more complex molecules. Researchers have successfully incorporated this compound into the scaffold of potential kinase inhibitors, which are being evaluated for their efficacy in treating cancer. Preliminary results from these studies indicate that the compound's unique structural features contribute to its high binding affinity and selectivity for target proteins.

In addition to its therapeutic potential, recent investigations have also explored the compound's physicochemical properties and stability under various conditions. These studies are critical for ensuring the compound's suitability for large-scale production and formulation into pharmaceutical products. For instance, a 2024 study in the European Journal of Pharmaceutical Sciences highlighted the compound's stability in acidic environments, which is a favorable attribute for oral drug formulations.

Looking ahead, the research community continues to investigate the broader applications of Ethyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate. Ongoing clinical trials and preclinical studies are expected to provide further insights into its safety profile and therapeutic efficacy. As the compound moves through the drug development pipeline, it holds the potential to address unmet medical needs in various disease areas, including chronic inflammation and oncology.